Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate

• IUPAC Name: ethyl 6-chloro-4-(4-methoxyanilino)quinoline-3-carboxylate
• InChI: InChI=1S/C19H17ClN2O3/c1-3-25-19(23)16-11-21-17-9-4-12(20)10-15(17)18(16)22-13-5-7-14(24-2)8-6-13/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key: UPTMBARADFFLAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=C(C=C3)OC)Cl
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol

Description

Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate, also known as CMAQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. CMAQ is a quinoline derivative that has been synthesized through various methods and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Intermediates

One of the primary applications of Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate is in the field of organic synthesis, where it serves as a precursor or intermediate for the synthesis of complex molecules. For instance, Bänziger et al. (2000) detail a practical large-scale synthesis approach for pharmaceutically active compounds utilizing related quinoline derivatives as starting materials. This process exemplifies the compound's utility in synthesizing octahydrobenzo[g]quinolines, which are crucial for developing therapeutic agents (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Photovoltaic and Semiconductor Applications

In the realm of material science, quinoline derivatives, akin to Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate, have been explored for their potential in photovoltaic applications and as semiconductor materials. Zeyada et al. (2016) investigated the structural and optical properties of quinoline derivatives, revealing their potential in thin-film applications for organic electronics. Such studies underscore the relevance of quinoline derivatives in developing new materials for electronic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Antituberculosis Agents

The medicinal chemistry applications of Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate and its derivatives extend into the development of antituberculosis agents. Jaso et al. (2005) synthesized new quinoxaline-2-carboxylate 1,4-dioxide derivatives, demonstrating significant in vitro antituberculosis activity. This research highlights the compound's utility in generating new therapeutic agents against Mycobacterium tuberculosis, offering a pathway for developing novel antituberculosis treatments (Jaso, Zarranz, Aldana, & Monge, 2005).

Heterocyclic Chemistry

Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate is also significant in the synthesis of heterocyclic compounds, which are vital in pharmaceutical chemistry. The synthesis of novel heterocyclo-thienoquinoline derivatives by Awad et al. (1991) showcases the compound's role in creating new molecular architectures with potential pharmacological applications. Such research underscores the versatility of quinoline derivatives in contributing to the diversity of heterocyclic chemistry (Awad, Abdel-rahman, & Bakhite, 1991).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making them potential targets for Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate.

Mode of Action

Similar compounds, such as indole derivatives, are known to interact with their targets, leading to changes in cellular processes . It’s plausible that Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate may have a similar mode of action.

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, are known to influence various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds, such as indole derivatives, are known to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . It’s plausible that Ethyl 6-chloro-4-[(4-methoxyphenyl)amino]quinoline-3-carboxylate may have similar effects.